Cas no 62118-54-1 (Benzonitrile, 2,5-bis(dichloromethyl)-)

Benzonitrile, 2,5-bis(dichloromethyl)- structure
62118-54-1 structure
Product Name:Benzonitrile, 2,5-bis(dichloromethyl)-
CAS No:62118-54-1
MF:C9H5Cl4N
MW:268.954698324203
CID:457465
PubChem ID:71389737
Update Time:2025-04-19

Benzonitrile, 2,5-bis(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2,5-bis(dichloromethyl)-
    • 2,5-bis(dichloromethyl)benzonitrile
    • DTXSID20811716
    • 62118-54-1
    • Inchi: 1S/C9H5Cl4N/c10-8(11)5-1-2-7(9(12)13)6(3-5)4-14/h1-3,8-9H
    • InChI Key: WFEHPMTVEPSLCV-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(C(Cl)Cl)=CC=1C#N)Cl

Computed Properties

  • Exact Mass: 266.91785
  • Monoisotopic Mass: 266.917610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

Benzonitrile, 2,5-bis(dichloromethyl)- Related Literature

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